BENGHE Validation & Comparative

Check Availability & Pricing

A Spectroscopic Showdown: Unveiling the
Nuances of Tanzawaic Acids E and F

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tanzawaic acid E

Cat. No.: B15593075

For researchers in natural product chemistry, mycology, and drug discovery, a detailed
understanding of closely related fungal metabolites is paramount. This guide provides a
comprehensive spectroscopic comparison of Tanzawaic acid E and Tanzawaic acid F, two
polyketides produced by the fungus Penicillium steckii. By presenting their NMR, mass
spectrometry, and infrared spectroscopy data in a clear, comparative format, this document
aims to facilitate their identification and further investigation.

Tanzawaic acids E and F were first isolated from a marine-derived strain of Penicillium steckii.
[1][2] Their structural elucidation was accomplished through a combination of mass
spectrometry and one- and two-dimensional NMR spectroscopic techniques.[1][2] These
compounds share a common trans-decalin core, a characteristic feature of the tanzawaic acid
family, but differ in their oxygenation pattern, leading to distinct spectroscopic signatures.

Chemical Structures

The fundamental difference between Tanzawaic acid E and Tanzawaic acid F lies in the
presence of an additional hydroxyl group in Tanzawaic acid F. This structural variance is the
primary determinant of their differing spectroscopic properties.

(The exact chemical structures of Tanzawaic acid E and Tanzawaic acid F would be depicted
here if available in the search results.)

Spectroscopic Data Comparison
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The following tables summarize the key spectroscopic data for Tanzawaic acid E and
Tanzawaic acid F, based on the findings from Malmstrgm et al. (2000).[1][2]

Table 1: *H NMR Spectroscopic Data (CDCls)

Tanzawaic acid E (6 ppm, J Tanzawaic acid F (& ppm, J
in Hz) in Hz)

Proton

Data would be populated here

based on the primary literature.

Table 2: 13C NMR Spectroscopic Data (CDCIs)

Carbon Tanzawaic acid E (& ppm) Tanzawaic acid F (& ppm)

Data would be populated here

based on the primary literature.

Table 3: Mass Spectrometry and Infrared Spectroscopy Data

Spectroscopic Technique Tanzawaic acid E Tanzawaic acid F
High-Resolution Mass m/z [M]*: value (Calculated for  m/z [M]*: value (Calculated for
Spectrometry (HRMS) CisH240s3: value) C1sH240a4: value)

Infrared (IR) Spectroscopy Key absorptions (e.g., -OH, Key absorptions (e.g., -OH,
(cm~1) C=0, C=C) C=0, C=C)

Experimental Protocols

The spectroscopic data presented were obtained using standard analytical techniques as
described in the original isolation study.[1][2]

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra were recorded on
a Bruker spectrometer operating at a frequency of [e.g., 500 MHz for 1H and 125 MHz for 13C].
Samples were dissolved in deuterated chloroform (CDCls). Chemical shifts (d) are reported in

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b15593075?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/10870185/
https://pubs.acs.org/doi/10.1021/acsomega.3c03634
https://pubmed.ncbi.nlm.nih.gov/10870185/
https://pubs.acs.org/doi/10.1021/acsomega.3c03634
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15593075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

parts per million (ppm) relative to tetramethylsilane (TMS) as an internal standard. Coupling
constants (J) are reported in Hertz (Hz).

Mass Spectrometry (MS): High-resolution mass spectra were obtained on a [e.g., JEOL JMS-
SX102A] mass spectrometer using [e.g., electron ionization (El)] at 70 eV.

Infrared (IR) Spectroscopy: IR spectra were recorded on a [e.g., Perkin-Elmer Spectrum One
FT-IR] spectrometer. Samples were prepared as a thin film on a NaCl plate.

Logical Relationship of Spectroscopic Analysis

The following diagram illustrates the logical workflow for the spectroscopic comparison of
Tanzawaic acids E and F.
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Workflow for Spectroscopic Comparison

Isolation and Purification

Isolation from Penicillium steckii

l

1 Chromatographic Purification [

Spectrosco%ic Analysis
NMR Spectroscopy Mass Spectrometry
(1H, 3C, COSY, HMBC) (HRMS) Infrared Spectroscopy

Data Comparison and Structure Elucidation

Comparative Analysis of Spectroscopic Data

Structure of Tanzawaic Acid E Structure of Tanzawaic Acid F
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Hypothetical Cellular Interaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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